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Compound of Interest

Compound Name: 5-Methyl-1H-benzotriazole

Cat. No.: B028904

An In-depth Technical Guide to 5-Methyl-1H-benzotriazole: Chemical Properties, Structure,
and Applications

Introduction

5-Methyl-1H-benzotriazole, also known as tolyltriazole, is a versatile heterocyclic organic
compound widely utilized across various industrial and research sectors. It is a derivative of
benzotriazole, featuring a methyl group attached to the benzene ring.[1] This substitution
enhances its properties, particularly its solubility in organic solvents and its efficacy in specific
applications.[2] This guide provides a comprehensive overview of its chemical properties,
structure, experimental protocols for its synthesis and analysis, and its primary applications,
with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

5-Methyl-1H-benzotriazole consists of a benzene ring fused to a 1,2,3-triazole ring, with a
methyl group substituted at the 5-position of the bicyclic system.[1][3] This structure is
responsible for its characteristic chemical behavior, including its ability to act as a potent
corrosion inhibitor and UV stabilizer.[2]

The compound is identified by the CAS Registry Number 136-85-6.[2] Key structural identifiers
are summarized in the table below.
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Identifier Value

IUPAC Name 5-methyl-1H-benzotriazole[1]
5-Methylbenzotriazole, 5-MBTA, 5-

Synonyms

Tolyltriazole[1][2][4]

SMILES String

Cclccc2[nH]lnnc2cl[5]

InChl Key

LRUDIIUSNGCQKF-UHFFFAOYSA-N[5][6]

Physicochemical Properties

5-Methyl-1H-benzotriazole is typically a cream to beige or white to light yellow crystalline

powder.[2][3] Its key physical and chemical properties are compiled below for easy reference.

Property Value Source(s)
Molecular Formula C7H7N3 [2]
Molecular Weight 133.15 g/mol [2]
Melting Point 78 -85°C [2][4]

N _ 210-212 °C @ 12 mmHg; 323
Boiling Point [21[5][71[8]

°C (atm)

Water Solubility 6.0 g/L at 25 °C [31[6][9]

Slightly soluble in Chloroform

Other Solubilities and Methanol [3][6][10]
pKa (Predicted) 8.74£0.40 [3][6][10]
Vapor Pressure 0.001 Pa at 25 °C [31[6][10]
Max UV Absorbance (Amax) 276 nm (in H20) [31[41[6]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-Methyl-1H-benzotriazole are

crucial for its application in research and development.
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Synthesis Protocols

Several methods for the synthesis of 5-Methyl-1H-benzotriazole have been established. A
common industrial approach involves the diazotization of a methylated ortho-phenylenediamine
derivative.[11]

Method 1: From 3,4-Diaminotoluene A patented method describes the synthesis using 3,4-
diaminotoluene as the starting material.[12]

Dissolution: 3,4-diaminotoluene is dissolved in purified water by heating.
e Reaction: Sodium nitrite is added to the solution to initiate the reaction.

e Cooling & Crystallization: The solution is cooled, and sulfuric acid is added dropwise, leading
to the formation of a large quantity of crystals.

« |solation: The mixture undergoes liquid removal to isolate the crystals.

 Purification: The isolated crystals are heated for dehydration and then distilled to yield the
final 5-Methyl-1H-benzotriazole product with a purity of approximately 99.5%.[12]
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Synthesis Workflow of 5-Methyl-1H-benzotriazole

Synthesis Steps

Start: 3,4-Diaminotoluene

1. Dissolve in Water with Heat

2. Add Sodium Nitrite

3. Cool Solution

4. Add Sulfuric Acid (Crystallization)

5. Isolate Crystals

6. Dehydrate & Distill

End Product: 5-Methyl-1H-benzotriazole

Click to download full resolution via product page

Synthesis Workflow Diagram
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Analytical Protocols

High-Performance Liquid Chromatography (HPLC) is a common and effective technique for the
analysis of 5-Methyl-1H-benzotriazole.[13][14]

Method: Reverse-Phase HPLC (RP-HPLC) This method is suitable for quantifying 5-Methyl-
1H-benzotriazole in aqueous samples.[15][16]

System: High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector
(DAD).[14]

e Column: C18 Column (e.g., 5 um particle size, 4.6 x 150 mm).[14]

» Mobile Phase: Isocratic mixture of acetonitrile (ACN) and reagent-grade water, typically in a
50:50 ratio.[14] For Mass Spectrometry (MS) compatibility, phosphoric acid can be replaced
with formic acid.[15][16]

e Flow Rate: 1.0 mL/min.[14]
o Detection Wavelength: 280 nm.[14]
e Injection Volume: 25-50 pL.[14]

o Sample Preparation: Due to its solubility, 5-Methyl-1H-benzotriazole can often be directly
dissolved in water (with sonication if needed), methanol, or acetonitrile, simplifying sample
preparation.[13][14]

For more complex matrices or trace-level detection, methods involving solid-phase extraction
(SPE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) have been
developed.[17]
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Analytical Workflow for 5-Methyl-1H-benzotriazole via HPLC

Analytical Steps

1. Sample Preparation
(Dissolve in Water/Methanol)

2. Inject Sample (25-50 pL)

3. RP-HPLC Separation

(C18 Column, ACN:H20 Mobile Phase)

4. DAD Detection
(at 280 nm)

5. Data Analysis & Quantification

______________
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Detector: DAD @ 280 nm

Key HPLC Parameters

1
|
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1
Mobile Phase: ACN:H20 (50:50) Flow Rate: 1.0 mL/min

Click to download full resolution via product page

HPLC Analytical Workflow

Applications in Research and Industry

The unique properties of 5-Methyl-1H-benzotriazole make it valuable in several fields.

« Corrosion Inhibition: This is one of its primary uses. It is highly effective in protecting copper

and its alloys, such as brass, from corrosion in various environments.[3] It forms a stable,
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protective complex layer on the metal surface.[18] This makes it an essential additive in
metalworking fluids, engine coolants, and aircraft deicing fluids.[2][3][10]

o UV Stabilization: It functions as a UV absorber, protecting plastics, coatings, and other
polymeric materials from degradation caused by exposure to ultraviolet light.[2] This
application is critical for products requiring long-term outdoor durability.[2]

o Pharmaceutical and Agrochemical Synthesis: The compound serves as a key intermediate in
the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[2]

e Analytical and Environmental Chemistry: It is used as a reagent in various analytical
procedures.[2] Due to its use in deicing fluids and other products, it has become an
environmental contaminant of interest, leading to the development of sensitive analytical
methods for its detection in aqueous environments.[5][13][19]

e Electronics Manufacturing: In the electronics industry, it is used in cleaning agents to remove
metal oxides from chip surfaces without causing corrosion, thereby enhancing chip quality
and performance.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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